Cas no 16649-49-3 (Acetic-2,2,2-d3 acid,1,1'-anhydride)

• Product Name: Acetic-2,2,2-d3 acid,1,1'-anhydride
• CAS No: 16649-49-3
• MF: C₄H₆O₃
• MW: 108.125611782074
• MDL: MFCD00044225
• CID: 170042
• Update Time: 2025-04-19

Acetic-2,2,2-d3 acid,1,1'-anhydride Chemical and Physical Properties

Names and Identifiers

• Acetic-2,2,2-d3 acid,1,1'-anhydride
• ACETIC ANHYDRIDE-D6
• <2H6>-acetic anhydride
• <D6>-Essigsaeureanhydrid
• 2,2,2-trideuterioacetic anhydride
• d6-acetic anhydride
• DE146
• EINECS 240-697-0
• trideuteroacetic acid anhydride
• Aaceticanhydride-d6
• [2H3]acetic anhydride
• Acetic-d3 acid, anhydride
• Di[(2,2,2-2H3)acetic]anhydride
• Bis(2,2,2-2H3)acetic anhydride
• Acetic anhydride-D6 98.5 atom % D
• (ACETIC ANHYDRIDE)-D6, 99+ ATOM % D

• MDL： MFCD00044225
• Inchi： 1S/C4H6O3/c1-3(5)7-4(2)6/h1-2H3/i1D3,2D3
• InChI Key： WFDIJRYMOXRFFG-WFGJKAKNSA-N
• SMILES： O(C(C([2H])([2H])[2H])=O)C(C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 108.06900
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.143 g/mL at 25 °C
• Melting Point: -73 °C(lit.)
• Boiling Point: 138-140 °C(lit.)
• Flash Point: 130 °F
• Refractive Index: n20/D 1.3875(lit.)
• Stability/Shelf Life: Stable, but reacts violently with water. Combustible. Incompatible with strong oxidising agents, alcohols, strong bases.
• PSA: 43.37000
• LogP: 0.09600
• Solubility: Not determined

Acetic-2,2,2-d3 acid,1,1'-anhydride Security Information

• Hazardous Material transportation number：UN 1715 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34-20/22
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R10; R20/22; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Other Chemical Reagents